1-(3,5-Dimethoxybenzoyl)-4-(1-pyrrolidinyl)piperidine

• Molecular Formula: C18H26N2O3
• Molecular Weight: 318.4 g/mol
• IUPAC Name: (3,5-dimethoxyphenyl)-(4-pyrrolidin-1-ylpiperidin-1-yl)methanone
• InChI: InChI=1S/C18H26N2O3/c1-22-16-11-14(12-17(13-16)23-2)18(21)20-9-5-15(6-10-20)19-7-3-4-8-19/h11-13,15H,3-10H2,1-2H3
• InChI Key: LKNBEFSSOQWDDF-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1)C(=O)N2CCC(CC2)N3CCCC3)OC

Description

1-(3,5-Dimethoxybenzoyl)-4-(1-pyrrolidinyl)piperidine, commonly known as 2C-E, is a synthetic psychedelic drug that belongs to the phenethylamine family. It is a potent hallucinogenic drug that produces a range of psychological and physiological effects. The drug has gained popularity among the recreational drug users due to its intense psychedelic effects. However, the drug has also gained attention from the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2C-E is not fully understood. However, it is believed that the drug acts as a serotonin receptor agonist, particularly on the 5-HT2A receptor subtype. The activation of the 5-HT2A receptor leads to the release of various neurotransmitters such as dopamine, norepinephrine, and acetylcholine, which are responsible for the psychological and physiological effects of the drug.
Biochemical and Physiological Effects:
2C-E produces a range of psychological and physiological effects, including altered perception, euphoria, increased introspection, and hallucinations. The drug also produces physiological effects such as increased heart rate, blood pressure, and body temperature. The effects of the drug are dose-dependent, and high doses can lead to adverse effects such as seizures and cardiac arrest.

Advantages and Limitations for Lab Experiments

The use of 2C-E in lab experiments has several advantages, such as its potent and predictable effects, which make it an ideal tool for studying the neurobiological mechanisms underlying various mental disorders. However, the use of 2C-E in lab experiments also has limitations, such as the potential for adverse effects and the lack of standardized dosing protocols.

Future Directions

There are several future directions for the research on 2C-E. One of the promising areas of research is the development of new and more efficient synthesis methods for the drug. Another area of research is the elucidation of the exact mechanism of action of the drug, which can lead to the development of new and more effective therapeutic agents. Moreover, the use of 2C-E as a tool for studying the neurobiological mechanisms underlying various mental disorders is also an area of future research.

Synthesis Methods

The synthesis of 2C-E involves the reaction of 3,5-dimethoxyphenylacetic acid with N-methylpyrrolidine in the presence of a dehydrating agent. The reaction product is then subjected to a reductive amination reaction with 4-piperidone to produce 2C-E. The synthesis method of 2C-E has been extensively studied and optimized to produce high yields of the drug.

Scientific Research Applications

2C-E has been studied for its potential therapeutic applications in the treatment of various mental disorders such as depression, anxiety, and post-traumatic stress disorder (PTSD). The drug has been shown to produce rapid and long-lasting antidepressant effects in animal models. Moreover, 2C-E has also been studied for its potential use in psychotherapy to enhance the therapeutic effects of the therapy.